Cas no 22506-61-2 (3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-)

• Product Name: 3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-
• CAS No: 22506-61-2
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 281012
• PubChem ID: 276472
• Update Time: 2025-04-19

3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-1-phenyl-
• 6,7-dimethoxy-1-phenyl-1,4-dihydroisochromen-3-one
• 6,7-dimethoxy-1-phenyl-1,4-dihydro-3h-isochromen-3-one
• AC1L5JWR
• AC1Q6MGI
• AG-J-84098
• AR-1H0382
• CTK4E9615
• NSC124452
• NSC-124452
• 6,7-dimethoxy-1-phenyl-3,4-dihydro-1H-2-benzopyran-3-one
• 22506-61-2
• 6,7-Dimethoxy-1-phenylisochroman-3-one
• DTXSID80298584

• Inchi： 1S/C17H16O4/c1-19-14-8-12-9-16(18)21-17(11-6-4-3-5-7-11)13(12)10-15(14)20-2/h3-8,10,17H,9H2,1-2H3
• InChI Key： RDKQNYXIAYRBDO-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C(=CC=2C1C1C=CC=CC=1)OC)OC)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 468.9°Cat760mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.574
• PSA: 44.76
• LogP: 2.89250